Bitrex
Overview
Description
Bitrex is the brand name for the bitterest substance in the world . The extremely bitter taste makes products taste so bad that it makes children want to spit them out immediately . It is used as an aversive agent to prevent inappropriate ingestion .
Synthesis Analysis
Denatonium can be obtained by the quaternization of lidocaine, a popular anesthetic, with benzyl chloride or a similar reagent . To obtain other salts, like the benzoate, the formed denatonium chloride is subjected to an anion exchange reaction with sodium benzoate .Molecular Structure Analysis
Denatonium is a quaternary ammonium cation. It is composed as a salt with any of several anions, such as benzoate or saccharinate . The structure of denatonium is related to the local anesthetic lidocaine, differing only by the addition of a benzyl group to the amino nitrogen .Chemical Reactions Analysis
Bitrex yielded predominantly a peak due to the neutral diethylamine derivative (I). The structure of I, elucidated by MS and NMR, is strongly related to that of the cation of Bitrex . Compound I was formed from Bitrex in the heated injector port of the GC via a decomposition reaction similar to Stevens rearrangement .Physical And Chemical Properties Analysis
Denatonium salts are usually colorless and odorless solids, but are often traded as solutions . They are used as aversive agents (bitterants) to prevent inappropriate ingestion .Scientific Research Applications
Application 1: Deterrent for Inhalant Abuse
- Scientific Field : Forensic Toxicology .
- Summary of the Application : Bitrex is used as a deterrent for the intentional inhalation of computer duster sprays . Inhalant abuse refers to the intentional inhalation of a volatile substance for recreational purposes, which is associated with high risk for morbidity and mortality . Computer duster sprays, which are cheap and widely accessible, are one of the most commonly abused inhalants .
- Methods of Application or Experimental Procedures : Manufacturers add Bitrex, an aversive, bittering agent, to computer sprays to deter inhalation . The idea is that the bitter taste of Bitrex, when mixed with the duster spray substance (1,1-difluoroethane), would make the product unbearable to inhale .
- Results or Outcomes : Despite the addition of Bitrex, there is no evidence that it is effective in deterring intentional inhalation . In fact, there are ongoing reports of considerable abuse of the product . Moreover, research indicates that Bitrex itself may induce independent physiological effects, such as promoting bronchodilation and mediating components of innate immunity .
Application 2: Denaturant in Alcohol
- Scientific Field : Industrial Chemistry .
- Summary of the Application : Bitrex is used as a denaturant in alcohol . A denaturant is a substance added to alcohol to make it unfit for human consumption, thus exempting it from certain taxes and regulations associated with alcoholic beverages .
- Methods of Application or Experimental Procedures : Bitrex is added directly to the alcohol. Its extreme bitterness makes the alcohol unpalatable, discouraging recreational consumption .
Application 3: Ingredient in Nail-Biting Deterrents
- Scientific Field : Dermatology .
- Summary of the Application : Bitrex is used in preparations designed to prevent nail-biting .
- Methods of Application or Experimental Procedures : Bitrex is added to a clear nail polish or similar product. When applied to the nails, the extreme bitterness of Bitrex discourages the user from biting their nails .
Application 4: Animal Repellent
- Scientific Field : Zoology .
- Summary of the Application : Bitrex is used in animal repellents .
- Methods of Application or Experimental Procedures : Bitrex is added to a substance that is then spread in areas where animals are not wanted. The bitter taste of Bitrex discourages animals from entering or remaining in the treated area .
Application 5: Ingredient in Liquid Soaps and Shampoos
- Scientific Field : Cosmetology .
- Summary of the Application : Bitrex is used in liquid soaps and shampoos . The bitter taste of Bitrex discourages children from swallowing these products, which can be harmful if ingested .
- Methods of Application or Experimental Procedures : Bitrex is added directly to the soap or shampoo during the manufacturing process . Its presence does not affect the cleaning properties of the product .
Application 6: Ingredient in Nintendo Switch Game Cards
- Scientific Field : Electronics .
- Summary of the Application : Bitrex is used in Nintendo Switch game cards . The bitter taste of Bitrex discourages children from putting the game cards in their mouths .
- Methods of Application or Experimental Procedures : Bitrex is added to the plastic used to make the game cards . Its presence does not affect the functionality of the game cards .
properties
IUPAC Name |
benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O.C7H6O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;8-7(9)6-4-2-1-3-5-6/h7-14H,5-6,15-16H2,1-4H3;1-5H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTINHYPRWEBQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C.C1=CC=C(C=C1)C(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8034376 | |
Record name | Denatonium benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8034376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White odorless solid; [EFSA: DAR - Vol. 1] | |
Record name | Denatonium benzoate | |
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URL | https://haz-map.com/Agents/13628 | |
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Product Name |
Denatonium benzoate | |
CAS RN |
3734-33-6 | |
Record name | Denatonium benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3734-33-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Denatonium benzoate [USAN:INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003734336 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | DENATONIUM BENZOATE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759299 | |
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Record name | DENATONIUM BENZOATE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157658 | |
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Record name | Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Denatonium benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8034376 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Denatonium benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.996 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DENATONIUM BENZOATE ANHYDROUS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M5BA6GAF1O | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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